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Compound of Interest

Compound Name:
3-[(Dimethylamino)methyl]oxetan-

3-amine

CAS No.: 2141347-88-6

Cat. No.: B2998409

Get Quote

Abstract
This guide details the synthetic pathway for 3-[(Dimethylamino)methyl]oxetan-3-amine, a

specialized gem-disubstituted oxetane scaffold. Oxetanes are increasingly utilized in medicinal

chemistry as stable, polar surrogates for gem-dimethyl or carbonyl groups, offering improved

metabolic stability and solubility. This protocol addresses the specific challenge of

differentiating the two amino groups—a primary amine directly attached to the quaternary

oxetane center and a tertiary dimethylamine on the methylene side chain. The synthesis

employs a Strecker reaction followed by a differentiation-protection strategy to ensure

regioselective methylation.

Retrosynthetic Analysis
The target molecule features a quaternary carbon at the 3-position of the oxetane ring,

substituted with a primary amine and a (dimethylamino)methyl group.

Disconnection: The C3–N bond and the side chain C–N bonds suggest a diamine precursor.
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Key Intermediate:3-Amino-3-(aminomethyl)oxetane.

Differentiation Strategy: To selectively dimethylate the side chain amine while retaining the

primary ring amine, the ring amine must be protected (e.g., tert-butyl carbamate, Boc) prior

to functionalization of the side chain.

Starting Material:3-Oxetanone, a commercially available building block that allows rapid

access to 3,3-disubstituted systems via nucleophilic addition.[1][2]

Strategic Workflow: 3-Oxetanone

Strecker Reaction

N-Protection

Nitrile Reduction

Reductive Amination

Deprotection

Target

Synthetic Route & Mechanism
Step 1: Strecker Reaction (Core Construction)
The synthesis begins with the reaction of 3-oxetanone with a cyanide source and an ammonia

equivalent. Trimethylsilyl cyanide (TMSCN) is preferred over HCN for safety and solubility.

Reagents: 3-Oxetanone, TMSCN, Ammonia (7M in MeOH) or NH

Cl.

Mechanism: The ammonia condenses with the ketone to form an imine intermediate, which

undergoes nucleophilic attack by the cyanide ion to form 3-amino-3-cyanooxetane.

Critical Control: The reaction is exothermic. Temperature control (0 °C to RT) is vital to

prevent polymerization of the strained oxetane ring.

Step 2: Chemoselective Protection
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The primary amine on the ring is sterically hindered (tertiary alkyl amine) but nucleophilic. To

prevent over-methylation in later steps, it is protected as a Boc-carbamate.

Reagents: Di-tert-butyl dicarbonate (Boc

O), Triethylamine (TEA), DCM.

Product:3-(Boc-amino)-3-cyanooxetane.

Step 3: Nitrile Reduction
The nitrile group is reduced to a primary amine. Standard acidic hydrogenations can open the

oxetane ring. Therefore, Raney Nickel in basic/ammoniacal methanol is the method of choice.

Reagents: H

(balloon or mild pressure), Raney Ni, MeOH/NH

.

Product:3-(Boc-amino)-3-(aminomethyl)oxetane.

Step 4: Reductive Methylation (Eschweiler-Clarke Variation)
With the ring amine protected, the newly formed primary side-chain amine is subjected to

reductive amination to install the dimethyl group.

Reagents: Formaldehyde (aq. or paraformaldehyde), NaBH

CN (Sodium cyanoborohydride), Acetic Acid, MeOH.

Mechanism: Formation of the iminium ion followed by hydride reduction. The reaction

proceeds twice to form the tertiary amine.

Product:3-(Boc-amino)-3-[(dimethylamino)methyl]oxetane.

Step 5: Deprotection
The final step removes the Boc group. While oxetanes are acid-sensitive, they tolerate mild

acidic conditions (e.g., TFA at 0 °C) provided the reaction is quenched immediately upon

completion.
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Reagents: Trifluoroacetic acid (TFA), Dichloromethane (DCM), 0 °C.

Target:3-[(Dimethylamino)methyl]oxetan-3-amine.

Detailed Experimental Protocol
Phase 1: Formation of 3-Amino-3-cyanooxetane[1]

Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon.

Addition: Charge with 3-Oxetanone (1.0 eq) and 7M NH

in MeOH (5.0 eq). Stir at 0 °C for 30 min.

Cyanation: Dropwise add TMSCN (1.2 eq) over 20 min.

Reaction: Allow to warm to room temperature (RT) and stir for 12–16 h. Monitor by TLC

(stain with Ninhydrin; product is a primary amine).

Workup: Concentrate in vacuo to remove excess ammonia and MeOH. The residue is often

used directly to avoid instability of the free amino-nitrile.

Phase 2: Boc Protection
Solubilization: Redissolve the crude residue in DCM (10 mL/g).

Reagents: Add TEA (2.0 eq) followed by Boc

O (1.1 eq) at 0 °C.

Completion: Stir at RT for 4 h.

Purification: Wash with saturated NaHCO

and brine. Dry over Na

SO

. Purify via silica gel flash chromatography (Hexane/EtOAc) to isolate 3-(tert-
butoxycarbonylamino)oxetane-3-carbonitrile.
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Phase 3: Nitrile Reduction
Catalyst Prep: Wash Raney Nickel slurry (approx. 50 wt% of substrate) with MeOH (3x) to

remove water. Caution: Raney Ni is pyrophoric; keep wet.

Reaction: Suspend substrate and catalyst in methanolic ammonia (7M).

Hydrogenation: Purge with H

and stir under H

atmosphere (balloon or 1–3 bar) for 6–12 h.

Filtration: Filter through a Celite pad (keep wet with MeOH) to remove catalyst.

Isolation: Concentrate to yield tert-butyl (3-(aminomethyl)oxetan-3-yl)carbamate.

Phase 4: Selective Dimethylation
Mixing: Dissolve the amine (1.0 eq) in MeOH. Add Formaldehyde (37% aq., 5.0 eq). Stir for

15 min.

Reduction: Cool to 0 °C. Add NaBH

CN (3.0 eq) followed by dropwise addition of Acetic Acid (to pH ~5–6).

Stir: Allow to react at RT for 4 h.

Quench: Quench with saturated NaHCO

. Extract with DCM (3x).

Purification: Dry and concentrate. The tertiary amine product is usually pure enough or can

be passed through a short silica plug (DCM/MeOH/NH

).

Phase 5: Final Deprotection
Acidolysis: Dissolve the protected intermediate in DCM at 0 °C.
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Addition: Add TFA (20% v/v final concentration) dropwise.

Monitoring: Stir at 0 °C for 1–2 h. Do not heat. Monitor strictly by LCMS for disappearance of

SM.

Workup: Concentrate in vacuo at low temperature (<30 °C).

Free Base Formation: Redissolve in minimal MeOH, pass through a basic ion-exchange

resin (e.g., Amberlyst A-21) or treat with K

CO

in MeOH, filter, and concentrate to obtain the free base 3-[(Dimethylamino)methyl]oxetan-
3-amine.

Visualization: Reaction Workflow

3-Oxetanone 3-Amino-3-cyanooxetane

TMSCN, NH3
(Strecker) 3-(Boc-amino)-3-cyanooxetane

Boc2O, TEA
(Protection) 3-(Boc-amino)-3-(aminomethyl)oxetane

H2, Raney Ni
(Reduction) 3-(Boc-amino)-3-[(dimethylamino)methyl]oxetane

HCHO, NaBH3CN
(Reductive Amination) 3-[(Dimethylamino)methyl]oxetan-3-amine

TFA, DCM
(Deprotection)

Click to download full resolution via product page

Caption: Step-wise synthetic pathway from 3-oxetanone to the target diamine, highlighting the

protection strategy.

Key Parameters & Data Summary
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Parameter Value / Condition Rationale

Oxetane Stability pH 4–10 stable

Avoid strong acids at high

temp to prevent ring opening

(formation of 1,3-diols).

Strecker Yield 75–90%

High efficiency; TMSCN is a

safer liquid source of cyanide

than HCN gas.

Reduction Catalyst Raney Ni

Compatible with amines;

avoids acidic conditions of

Pd/C + HCl which risk ring

opening.

Deprotection Temp 0 °C

Critical to prevent acid-

catalyzed degradation of the

oxetane ring during Boc

removal.

Physical State Viscous Oil / Low MP Solid

The diamine is highly polar

and hygroscopic; often

handled as a salt (HCl or

oxalate) for storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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